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Compound of Interest

Compound Name: Eicosane, 1-iodo-

Cat. No.: B15351159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-iodoeicosane

(C20H41I), a long-chain alkyl iodide. The information is intended to support researchers,

scientists, and professionals in drug development in the safe handling and use of this

compound in a laboratory setting.

Physicochemical Properties
1-Iodoeicosane is a long-chain saturated hydrocarbon with an iodine atom at the terminal

position. Its physical and chemical characteristics are important for understanding its behavior

and potential hazards.
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Property Value Reference

Chemical Formula C20H41I --INVALID-LINK--

Molecular Weight 408.44 g/mol --INVALID-LINK--

CAS Number 34994-81-5 --INVALID-LINK--

Appearance
Not specified, likely a solid at

room temperature

Melting Point Data not available

Boiling Point Data not available

Solubility
Insoluble in water; soluble in

organic solvents

General knowledge of long-

chain haloalkanes

Enthalpy of Vaporization 531 kJ/mol --INVALID-LINK--

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 1-iodoeicosane is not readily available, the

following GHS hazard classifications are based on closely related iodoalkanes and represent

the expected hazards.
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1 (Thyroid)

H372: Causes damage to

organs (Thyroid) through

prolonged or repeated

exposure if swallowed

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Signal Word: Danger

Hazard Pictograms:

Health Hazard

Exclamation Mark

Environment

Experimental Protocols: Safe Handling in a
Research Setting
The following is a general protocol for the safe handling of 1-iodoeicosane in a laboratory. This

should be adapted to specific experimental conditions and performed in accordance with
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institutional safety policies.

3.1. Engineering Controls

Ventilation: All work with 1-iodoeicosane should be conducted in a well-ventilated laboratory.

For procedures that may generate dust or aerosols, a certified chemical fume hood is

mandatory.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[1]

3.2. Personal Protective Equipment (PPE)

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Change gloves

immediately if they become contaminated.

Eye Protection: Chemical safety goggles are required. If there is a splash hazard, a face

shield should also be worn.[2]

Skin and Body Protection: A lab coat is mandatory. For larger quantities or procedures with a

high risk of splashing, a chemically resistant apron should be worn over the lab coat.

Respiratory Protection: If working outside of a fume hood where dust or aerosols may be

generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and particulates is required.[2]

3.3. Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust or vapors.

Wash hands thoroughly after handling.

Use only in a well-ventilated area or a chemical fume hood.
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Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep away from heat, sparks, and open flames.[1]

Protect from light, as iodo-compounds can be light-sensitive.[1]

Incompatible materials include strong oxidizing agents and strong bases.[1]

3.4. Spill and Waste Disposal

Spill Response:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Do not allow the material to enter drains or waterways.

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2]

In case of skin contact: Immediately wash skin with plenty of soap and water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC412461000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC412461000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC412461000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[1]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Signaling Pathways and Logical Relationships
5.1. Biological Signaling Pathways

1-Iodoeicosane is a simple haloalkane and is not known to be involved in specific biological

signaling pathways in the manner of a bioactive molecule or drug. Its toxicity is primarily

associated with its reactivity as an alkylating agent and the potential for iodine to be released,

which can affect the thyroid with repeated exposure. There is no evidence in the scientific

literature to suggest that 1-iodoeicosane is a ligand for any receptor or an inhibitor of any

enzyme in a signaling cascade.

5.2. Hazard Identification and Control Workflow

The following diagram illustrates the logical workflow for identifying and controlling the hazards

associated with 1-iodoeicosane.
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Identify Hazards
(SDS, Literature)

Assess Risks
(Exposure Potential, Severity)

Input for

Implement Control Measures
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Engineering Controls
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Review and Re-evaluate
(After process changes or incidents)

Continuous Improvement
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Handling 1-Iodoeicosane

Baseline PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Potential for Splash?

Add Face Shield

Yes

Potential for Dust/Aerosol?

No

Work in Fume Hood

Yes

Proceed with Experiment

No

Use Respirator
(Outside Hood)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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